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Introduction

Arsenic (As) is a metalloid element of Group 15, notorious for the high toxicity of many of its
compounds.[1] It can exist in multiple oxidation states, primarily -3, 0, +3, and +5, which
underpins its diverse chemical behavior.[2] Inorganic arsenic compounds, which lack a carbon-
arsenic bond, are generally more toxic than their organic counterparts.[1][3] The two
predominant inorganic forms in aqueous environments are arsenite (As(ll)) and arsenate
(As(V)).[4] Arsenite is typically more mobile and considered more toxic than arsenate due to its
greater chemical reactivity and ability to enter cells more readily.[5][6] This guide provides a
comprehensive overview of the fundamental chemistry of inorganic arsenic salts, focusing on
their structure, synthesis, reactivity, physicochemical properties, and analytical characterization,
tailored for professionals in research and drug development.

Classification, Structure, and Bonding

The chemical nature of arsenic allows it to form a wide array of inorganic salts. These can be
broadly classified based on the anion they contain, such as oxides, sulfides, halides, arsenites,
and arsenates. The oxidation state of arsenic profoundly influences the geometry and bonding
of these compounds. In the +3 oxidation state, the arsenic atom typically exhibits a pyramidal
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geometry due to the presence of a stereochemically active lone pair of electrons.[2] In the +5
oxidation state, arsenic compounds, such as arsenates, commonly adopt a tetrahedral
geometry, structurally analogous to phosphates.[7]
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Inorganic Arsenic Compounds

Oxides % Oxyanion Salts Halides

Arsenic Trioxide (As203) Arsenic Pentoxide (Asz0s) Orpiment (As2S3) Realgar (AssSs) Arsenites (e.g., NaAsOz) Arsenates (e.g., PbHASO) Arsenic Trichloride (ASCls) Arsenic Pentafluoride (AsFs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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